3-benzyl-8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide

• IUPAC Name: 3-benzyl-8-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(4-methoxyphenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide
• InChI: InChI=1S/C28H28ClF3N4O3/c1-38-23-9-7-21(8-10-23)34-26(37)36-22(15-19-5-3-2-4-6-19)18-39-27(36)11-13-35(14-12-27)25-24(29)16-20(17-33-25)28(30,31)32/h2-10,16-17,22H,11-15,18H2,1H3,(H,34,37)
• InChI Key: YYZUOIPHPBXTDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)N2C(COC23CCN(CC3)C4=C(C=C(C=N4)C(F)(F)F)Cl)CC5=CC=CC=C5
• Molecular Formula: C28H28ClF3N4O3
• Molecular Weight: 561.0 g/mol

Description

3-benzyl-8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide is a useful research compound. Its molecular formula is C28H28ClF3N4O3 and its molecular weight is 561. The purity is usually 95%.
BenchChem offers high-quality 3-benzyl-8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-benzyl-8-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-(4-methoxyphenyl)-1-oxa-4,8-diazaspiro[4.5]decane-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Supramolecular Arrangements

The compound exhibits potential for forming varied supramolecular arrangements. Studies on cyclohexane-5-spirohydantoin derivatives, structurally similar to the target compound, reveal insights into the relationship between molecular structures and crystal structures. Crystallographic analyses emphasize the role of substituents in forming these arrangements, with two types of structures—Type I and Type II—being identified based on interactions between hydantoin rings (Graus et al., 2010).

Synthesis and Structural Insights

The compound's synthesis involves oxidative cyclization processes, as evidenced by the creation of azaspiro[4.5]decane systems from olefinic precursors. This method has proven instrumental in constructing complex molecular structures, including the spiro structural unit of pandamarine (Martin‐Lopez & Bermejo, 1998). Moreover, studies on similar compounds have elucidated the importance of molecular conformation and rotational barriers in relation to biological properties, offering valuable insights into the structural and functional dynamics of these molecules (Grassi et al., 2002).